Enhancement of cryopreservation with intracellularly permeable zwitterionic polymers†

Chemical Communications Pub Date: 2023-11-02 DOI: 10.1039/D3CC04092E

Abstract

A novel copolymer containing zwitterionic and methylsulfinyl structures was developed, which enhanced cryoprotective efficacy by enabling intracellular cytoplasmic permeation without relying on mediated endocytosis and diffused out of the cells within approximately 30 min, making it more advantageous than polymeric nanoparticles for the transport of membrane-impermeable cryoprotectants such as trehalose.

Graphical abstract: Enhancement of cryopreservation with intracellularly permeable zwitterionic polymers
Enhancement of cryopreservation with intracellularly permeable zwitterionic polymers†
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